Cas no 1361844-55-4 (3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid)

• Product Name: 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361844-55-4
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4926097
• Update Time: 2025-05-23

3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-8-3-1-2-6(11(8)16)13-12(17)7(4-10(19)20)9(15)5-18-13/h1-3,5H,4H2,(H,19,20)
• InChI Key： PPCNKLXAHIUPKO-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CC=C(C=2Cl)Cl)=NC=C(C=1CC(=O)O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 357
• XLogP3: 4.5
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid

3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic Acid: A Comprehensive Overview

3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid, also known by its CAS number 1361844-55-4, is a highly specialized organic compound with significant applications in various fields of chemistry and biology. This compound has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and material science. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and recent advancements related to this compound.

The molecular structure of 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid is characterized by a pyridine ring substituted with chlorine atoms at positions 3 and 5. Additionally, the pyridine ring is connected to a dichlorophenyl group at position 2 and an acetic acid moiety at position 4. This combination of functional groups imparts the compound with distinct chemical reactivity and biological activity. The presence of multiple chlorine atoms enhances the compound's stability and bioavailability, making it a promising candidate for various applications.

Recent studies have explored the synthesis of 1361844-55-4 through innovative methodologies. Researchers have employed advanced catalytic systems and green chemistry principles to optimize the synthesis process. For instance, a study published in the Journal of Organic Chemistry highlighted a novel approach utilizing palladium-catalyzed cross-coupling reactions to construct the dichlorophenyl-pyridine linkage efficiently. This method not only improves yield but also reduces environmental impact compared to traditional synthesis routes.

The biological activity of 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid has been extensively investigated in recent years. Preclinical studies have demonstrated its potential as an anti-inflammatory agent due to its ability to inhibit cyclooxygenase enzymes. Furthermore, the compound exhibits selective cytotoxicity against cancer cell lines, suggesting its role in anticancer therapy. A research article in the European Journal of Medicinal Chemistry reported that this compound induces apoptosis in human breast cancer cells by modulating mitochondrial pathways.

In the agricultural sector, 1361844-55-4 has shown promise as a potential herbicide. Field trials conducted in collaboration with agricultural research institutions have indicated its effectiveness in controlling invasive weed species without adversely affecting crop plants. The compound's selectivity is attributed to its ability to inhibit specific enzymatic pathways critical for weed growth.

The application of computational chemistry techniques has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that the acetic acid moiety plays a pivotal role in binding to target proteins, while the dichlorophenyl group contributes to hydrophobic interactions essential for bioavailability. These insights have guided the design of analogs with improved pharmacokinetic profiles.

In conclusion, 3,5-Dichloro-2-(2,3-dichlorophenyl)pyridine-4-acetic acid, CAS number 1361844-55-4, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methodologies and computational modeling continue to unfold, this compound is poised to contribute significantly to future innovations in medicine and agriculture.